Cas no 16886-08-1 (1H-Indole,1-(2-propen-1-yl)-)

• Product Name: 1H-Indole,1-(2-propen-1-yl)-
• CAS No: 16886-08-1
• MF: C₁₁H₁₁N
• MW: 157.211742639542
• CID: 218175
• PubChem ID: 85625
• Update Time: 2025-04-19

1H-Indole,1-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole,1-(2-propen-1-yl)-
• 1-(allyl)-1H-indole
• 1-(2-Propenyl)-1H-indole
• 1-(prop-2-en-1-yl)-1H-indole
• 1-allyl-1H-indole
• 1-allylindoline-2,3-dione
• N-allyl-1H-indole
• N-allyl-indole
• MFCD31699940
• HVTZRDOAWZPREA-UHFFFAOYSA-N
• NS00051899
• 1-Allyl-1H-indole-5-D
• AKOS013122823
• 2122799-86-2
• SY246279
• N-allylindole
• EINECS 240-921-7
• 16886-08-1
• SCHEMBL3394303
• DTXSID90937558
• 1-allylindole
• 1-prop-2-enylindole

• Inchi： 1S/C11H11N/c1-2-8-12-9-7-10-5-3-4-6-11(10)12/h2-7,9H,1,8H2
• InChI Key： HVTZRDOAWZPREA-UHFFFAOYSA-N
• SMILES： N1(C=CC2C=CC=CC1=2)CC=C

Computed Properties

• Exact Mass: 157.08900
• Monoisotopic Mass: 157.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 4.9A^2

Experimental Properties

• Density: 0.96g/cm3
• Boiling Point: 267.9ºC at 760mmHg
• Flash Point: 115.8ºC
• Refractive Index: 1.552
• PSA: 4.93000
• LogP: 2.82730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles